![molecular formula C8H12O3 B6223938 1-(hydroxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid CAS No. 2764022-35-5](/img/no-structure.png)
1-(hydroxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid
Overview
Description
1-(Hydroxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid (HMBCH) is a recently discovered organic compound with a wide range of applications in the scientific and industrial fields. It is a derivative of the bicyclic hydrocarbon, bicyclo[2.1.1]hexane, and is composed of two carbon atoms, two oxygen atoms, and one hydrogen atom. HMBCH has been used in a variety of applications, including synthesis of other compounds, drug discovery, and industrial applications.
Mechanism of Action
The mechanism of action of 1-(hydroxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid is not yet fully understood. However, it is believed that 1-(hydroxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid interacts with certain proteins and receptors in the body, which may lead to the activation of certain pathways or the inhibition of others. This interaction may lead to the production of certain hormones or other molecules that can have an effect on the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(hydroxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid are not yet fully understood. However, it has been shown to have a variety of effects on the body. For example, it has been shown to increase the production of certain hormones, such as cortisol, and to decrease the production of others, such as testosterone. In addition, it has been shown to have anti-inflammatory effects, and to reduce the levels of certain enzymes in the body.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(hydroxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid in laboratory experiments include its ability to react with a wide range of compounds, its low cost, and its ability to be synthesized through a variety of methods. The limitations of using 1-(hydroxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid in laboratory experiments include its lack of specificity, as it can react with a variety of different compounds. In addition, it can be difficult to control the reaction conditions, as the reaction can be affected by a variety of factors, such as temperature and pH.
Future Directions
1-(hydroxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid has a wide range of potential future applications in the scientific and industrial fields. For example, further research could be conducted to explore its potential use in drug discovery and the development of new drugs. In addition, further research could be conducted to explore its potential use in the industrial production of polymers and surfactants. Finally, further research could be conducted to explore its potential use in the synthesis of other compounds, such as polystyrenes, polyurethanes, and polypropylenes.
Synthesis Methods
1-(hydroxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid can be synthesized through a variety of methods, including the Williamson ether synthesis, the aldol condensation, and the Grignard reaction. The Williamson ether synthesis involves the reaction of an alcohol and an alkyl halide, while the aldol condensation involves the reaction of an aldehyde or ketone with an alcohol. The Grignard reaction involves the reaction of a Grignard reagent with an aldehyde or ketone. All of these reactions can be used to synthesize 1-(hydroxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid.
Scientific Research Applications
1-(hydroxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid has a wide range of applications in scientific research. It has been used in the synthesis of other compounds, such as polystyrenes, polyurethanes, and polypropylenes. It has also been used in drug discovery, as it has been shown to interact with certain proteins and receptors in the body, which may lead to the development of new drugs. In addition, 1-(hydroxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid has been used in the industrial production of polymers and surfactants.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(hydroxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid involves the conversion of a bicyclic compound to a carboxylic acid derivative through a series of chemical reactions.", "Starting Materials": [ "Bicyclo[2.1.1]hexane", "Formaldehyde", "Sodium borohydride", "Chloroacetic acid", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Bicyclo[2.1.1]hexane is reacted with formaldehyde and sodium borohydride to form 1-(hydroxymethyl)bicyclo[2.1.1]hexane.", "The resulting compound is then reacted with chloroacetic acid in the presence of sodium hydroxide to form 1-(carboxymethyl)bicyclo[2.1.1]hexane.", "The carboxylic acid group is then activated by treatment with hydrochloric acid and converted to the corresponding acid chloride.", "The acid chloride is then reacted with sodium bicarbonate to form the final product, 1-(hydroxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid.", "The product is isolated by extraction with ethyl acetate and purified by recrystallization from methanol and water." ] } | |
CAS RN |
2764022-35-5 |
Product Name |
1-(hydroxymethyl)bicyclo[2.1.1]hexane-2-carboxylic acid |
Molecular Formula |
C8H12O3 |
Molecular Weight |
156.2 |
Purity |
95 |
Origin of Product |
United States |
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